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Get Quote

NG25 trihydrochloride functions as a type II kinase inhibitor [1]. This class of inhibitors binds to the

ATP-binding pocket of kinases when they are in an inactive conformation, a state characterized by the

"DFG-out" motif [2]. Its primary documented targets are TAK1 (MAP3K7) and MAP4K2 (GCK), but it

exhibits nanomolar potency against a broader panel of kinases [3] [4] [5].

The table below summarizes its half-maximal inhibitory concentration (IC₅₀) values for key kinase targets.

Kinase Target IC₅₀ Value (nM) Description / Role

MAP4K2 (GCK) 21.7 - 22 nM [4] [5] A ste20-family serine/threonine kinase.

LYN 13 nM [3] A Src-family tyrosine kinase.

CSK 56 nM [3] C-terminal Src kinase.

Abl 75 nM [3] A non-receptor tyrosine kinase.

FER 82 nM [3] A tyrosine kinase.

p38α 102 nM [3] A stress-activated MAP kinase.

SRC 113 nM [3] A proto-oncogene tyrosine kinase.

TAK1 (MAP3K7) 149 nM [3] [4] [5] A key kinase in inflammatory and immune signaling pathways.
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This broad-spectrum activity means that at a concentration of 0.1 µM, NG25 shows strong inhibition of

TAK1, Lck, MAP4K2, p38α, Abl, YES1, and OSR1 [3]. Functionally, it can inhibit the activation of

IKKα/IKKβ induced by Toll-like receptor (TLR) agonists and prevent the subsequent secretion of type I

interferons [1] [3].

The following diagram illustrates the signaling pathways and key experimental findings associated with

NG25:
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NG25 trihydrochloride acts as a dual inhibitor of TAK1 and MAP4K2, disrupting downstream inflammatory

signaling and NF-κB activation, which underpins its research applications in cancer and inflammation

models.

Research Applications & Protocols

NG25 trihydrochloride is primarily used as a chemical tool to probe kinase-dependent signaling pathways

in disease models, particularly in oncology and immunology [4] [5].

Application 1: Sensitizing Cancer Cells to Chemotherapy

Objective: To investigate the role of TAK1 inhibition in overcoming chemoresistance.

Detailed Protocol:
Cell Culture: Use breast cancer cell lines (e.g., T-47D, MCF7, MDA-MB-231).

Pre-treatment: Treat cells with NG25 trihydrochloride at a working concentration of 2 µM for
a specified period (e.g., 1-2 hours) [5].

Co-treatment: Add the chemotherapeutic agent Doxorubicin (e.g., at 20 µM) to the culture
medium while maintaining NG25.

Incubation: Continue the combined treatment for 2 to 24 hours, depending on the assay
endpoint.

Analysis:
Apoptosis Assay: Use flow cytometry (e.g., Annexin V/PI staining) to quantify apoptotic

cells after 24 hours of treatment.
Western Blotting: Harvest cell lysates after 2-6 hours of treatment. Probe for markers of

apoptosis (e.g., cleaved caspase-3) and pathway inhibition (e.g., phospho-p38, IκBα
degradation) to confirm mechanism [5].

Application 2: Inhibiting Inflammatory Signaling

Objective: To assess the effect of NG25 on cytokine production in immune cells.

Detailed Protocol:
Cell Preparation: Use human primary cells like HUVECs or immune cell lines like THP-1-
derived macrophages [1] [2].
Serum Starvation: Starve cells overnight in serum-free medium to synchronize cell cycles.
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Pre-treatment: Incubate cells with NG25 trihydrochloride. Effective concentrations used in

research range from 1 µM to 10 µM [2].
Stimulation: Activate inflammatory pathways by adding a stimulant such as:

IL-1β (10 ng/mL) for synovial fibroblasts.
LPS (10 µg/mL) for macrophages.

Incubation: Stimulate cells for 30 minutes for phosphorylation analysis or 24 hours for
cytokine secretion analysis.

Analysis:
Western Blot: Analyze phospho-TAK1, phospho-JNK, and total protein levels in whole-

cell extracts from the 30-minute time point.
ELISA: Collect conditioned media after 24 hours and measure secreted cytokines like IL-
6, MCP-1, and TNFα [2].

Practical Usage Notes

For researchers using this compound, please consider the following handling and preparation guidelines.

Aspect Guideline

Solubility Soluble in water (5 mg/mL, clear) and DMSO [1] [3].

Storage Protect from light. Store at 2-8°C [1].

Stability The powder is stable under the recommended conditions. Prepare fresh stock
solutions for experiments.

Hazard
Warning

Classified as Acute Tox. 3 Oral. Use appropriate personal protective equipment [1].

Ordering Information

Different suppliers offer NG25 trihydrochloride for research purposes. The table below lists some available

options.
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Supplier Catalog Number Available Sizes

Sigma-Aldrich SML1332 25 mg [1] [6]

Axon Medchem 2366 Information upon inquiry [3]

MedChemExpress HY-15434A 50 mg, 100 mg, 250 mg [5]

BOC Sciences N/A Information upon inquiry [7]

TargetMol TM-T69898 Information upon inquiry [8]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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